Cas no 2228132-14-5 (1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine
• CAS No: 2228132-14-5
• MF: C₈H₁₅F₂NS
• MW: 195.273207902908
• CID: 6292605
• PubChem ID: 165631687
• Update Time: 2025-05-24

1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine
• EN300-1963032
• 2228132-14-5

• Inchi： 1S/C8H15F2NS/c1-8(11,7(9)10)5-6-3-2-4-12-6/h6-7H,2-5,11H2,1H3
• InChI Key： PFYYTXPSDBQPCZ-UHFFFAOYSA-N
• SMILES： S1CCCC1CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 195.08932698g/mol
• Monoisotopic Mass: 195.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.3Ų

Additional information on 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine

Research Brief on 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine (CAS: 2228132-14-5): Recent Advances and Applications

1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine (CAS: 2228132-14-5) is a novel fluorinated amine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and thiolane moieties, exhibits promising potential as a building block for drug discovery and as a probe for studying biological systems. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a valuable candidate for further pharmaceutical development.

The synthesis of 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine involves multi-step organic transformations, including fluorination and ring-closing reactions, to achieve high purity and yield. Researchers have optimized these synthetic protocols to enhance scalability and reproducibility, which are critical for its application in large-scale drug development. The compound's stability under physiological conditions and its compatibility with various functional groups make it a versatile intermediate for the design of new therapeutic agents.

In terms of biological activity, preliminary studies suggest that 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine may interact with specific enzyme systems, particularly those involved in neurotransmitter modulation. Its fluorinated structure is hypothesized to enhance binding affinity and metabolic stability, which are desirable traits for central nervous system (CNS) targeting drugs. Recent in vitro assays have demonstrated its ability to cross the blood-brain barrier, further supporting its potential as a CNS-active compound.

Moreover, the thiolane ring in 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine provides a unique scaffold for interactions with sulfur-containing biological targets, such as cysteine proteases and redox-sensitive proteins. This feature has sparked interest in its application for developing inhibitors of pathogenic enzymes, offering new avenues for treating diseases like cancer and infectious disorders. Computational modeling and structure-activity relationship (SAR) studies are currently underway to elucidate its mechanism of action and optimize its pharmacological profile.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have facilitated the characterization of 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine and its derivatives. These tools have enabled researchers to monitor its stability, degradation pathways, and metabolite formation, which are essential for assessing its safety and efficacy. Collaborative efforts between academic and industrial laboratories are accelerating the translation of these findings into preclinical and clinical studies.

In conclusion, 1,1-difluoro-2-methyl-3-(thiolan-2-yl)propan-2-amine (CAS: 2228132-14-5) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities underscore its potential as a lead compound for future therapeutic development. Ongoing research aims to further explore its pharmacological properties, optimize its synthetic accessibility, and expand its utility in addressing unmet medical needs.